N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N-[2-methoxy-5-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]butanamide
• InChI: InChI=1S/C21H24N2O3/c1-5-6-20(24)22-16-12-15(8-9-18(16)25-4)21-23-17-11-14(13(2)3)7-10-19(17)26-21/h7-13H,5-6H2,1-4H3,(H,22,24)
• InChI Key: USOLUOFUAGCYPM-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC(=C3)C(C)C)OC

Description

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as IB-MECA and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide involves the activation of the adenosine A3 receptor. This receptor is coupled to G proteins, which activate intracellular signaling pathways. The activation of the adenosine A3 receptor by IB-MECA leads to the inhibition of adenylate cyclase and the activation of phospholipase C. These signaling pathways lead to the modulation of ion channels, the release of neurotransmitters, and the regulation of cellular proliferation.
Biochemical and Physiological Effects:
N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that IB-MECA can inhibit the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, IB-MECA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide in lab experiments is its selectivity for the adenosine A3 receptor. This selectivity allows researchers to study the specific effects of the activation of this receptor without the interference of other adenosine receptors. However, one limitation of using IB-MECA is its low solubility in water, which can make it difficult to prepare solutions for experiments.

Future Directions

There are several future directions for the study of N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide. One area of research is the development of new analogs of IB-MECA with improved solubility and selectivity for the adenosine A3 receptor. Another area of research is the study of the physiological and pathological roles of the adenosine A3 receptor in various tissues and organs. Finally, IB-MECA has potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders, and further research is needed to explore these potential therapeutic uses.
In conclusion, N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide is a chemical compound that has shown potential applications in scientific research. Its selectivity for the adenosine A3 receptor and its range of biochemical and physiological effects make it a valuable tool for studying this receptor and its role in various physiological processes. Further research is needed to explore the potential therapeutic uses of IB-MECA and to develop new analogs with improved properties.

Synthesis Methods

The synthesis of N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide involves several steps. The first step is the reaction of 2-methoxy-5-nitrobenzaldehyde with isopropylamine to form 5-isopropyl-2-methoxy-5-nitrobenzaldehyde. This intermediate is then reacted with 2-aminophenylbutyric acid to form N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]butanamide has been used in various scientific research applications. One of the most common applications is in the study of adenosine receptors. Adenosine is a nucleoside that plays a crucial role in many physiological processes, including neuronal signaling, cardiovascular function, and immune response. Adenosine receptors are G protein-coupled receptors that are activated by adenosine. IB-MECA is a selective agonist of the adenosine A3 receptor and has been used to study the physiological and pathological roles of this receptor.